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Compound of Interest

Compound Name: Datiscetin

Cat. No.: B192513 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Datiscetin, a naturally occurring flavonoid. Adherence to these

procedural steps will minimize risk and ensure proper disposal, fostering a secure and efficient

research workflow.

Immediate Safety and Handling Protocols
While one Material Safety Data Sheet (MSDS) indicates that Datiscetin is not classified as a

hazardous substance under Regulation (EC) No 1272/2008, other sources, such as

PubChem's GHS classification, suggest it may cause skin irritation, serious eye irritation, and

respiratory irritation.[1][2] Given this conflicting information, it is prudent to handle Datiscetin
with a degree of caution and to always use appropriate personal protective equipment.

Personal Protective Equipment (PPE):

The following personal protective equipment is recommended when handling Datiscetin to

minimize exposure and ensure personal safety.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b192513?utm_src=pdf-interest
https://www.benchchem.com/product/b192513?utm_src=pdf-body
https://www.benchchem.com/product/b192513?utm_src=pdf-body
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Datiscetin
https://www.benchchem.com/product/b192513?utm_src=pdf-body
https://www.benchchem.com/product/b192513?utm_src=pdf-body
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Respiratory Protection

An appropriate mask or

respirator tested and approved

by standards such as NIOSH

(US) or CEN (EU).[1]

To prevent inhalation of dust or

aerosols.

Hand Protection

Protective gloves that satisfy

EU Directive 89/686/EEC and

the standard EN 374.[1]

To prevent skin contact.

Eye/Face Protection

Tightly fitting safety goggles or

a face shield tested and

certified according to EN 166.

To protect eyes from splashes

or dust.[3]

Skin and Body Protection

Suitable protective clothing

appropriate for the quantity

and activity level of the

substance being handled.[1]

To prevent skin exposure.

Handling and Storage:

Proper handling and storage are critical to maintaining the integrity of Datiscetin and the safety

of the laboratory environment.

Handling:

Avoid the formation of dust.[1]

Avoid contact with skin and eyes.[1]

Always wear the recommended personal protective equipment.[1]

Practice good industrial hygiene and follow standard measures for preventive fire

protection.[1]

Storage:

Store in a tightly closed container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.bvl.bund.de/SharedDocs/Downloads/04_Pflanzenschutzmittel/RiLi_Schutzausruestung-EN.pdf?__blob=publicationFile&v=8
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.benchchem.com/product/b192513?utm_src=pdf-body
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep in a dry and well-ventilated place.

Datiscetin is stable under recommended storage conditions.[1]

Emergency Procedures and Disposal
First Aid Measures:

In the event of exposure, follow these first aid protocols and consult a physician, showing them

the safety data sheet.[1]

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, perform artificial respiration.[1]

Skin Contact
Wash the affected area thoroughly with soap

and water.[1]

Eye Contact
Rinse the eyes well with plenty of water for at

least 15 minutes.[1]

Ingestion

Do not induce vomiting in an unconscious

person. Rinse the mouth thoroughly with water.

[1]

Accidental Release Measures:

In case of a spill, immediate and appropriate action is necessary to contain and clean the area

safely.

Evacuate: Evacuate personnel from the contaminated area.[1]

Ventilate: Ensure adequate ventilation.[1]

Contain: Prevent the substance from entering drains, surface water, and ground water.[1]

Clean-up:
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Wear appropriate personal protective equipment.[1]

Clean up the spill in a way that does not create dust.[1]

Place the spilled material into a suitable, sealed container for disposal.[1]

Wash the contaminated area with soap and water.[1]

Absorb any remaining moisture with an inert material like sand or sawdust.[1]

Disposal Plan:

Proper disposal of Datiscetin and any contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Non-recyclable surplus and solutions should be sent to a licensed professional waste

disposal service.[1]

Contaminated packaging should be disposed of in the same manner as the product itself.[1]

Always follow local statutory instructions for chemical waste disposal.[1]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for responding to a Datiscetin spill,

ensuring a systematic and safe cleanup process.

Immediate Response Containment & Cleanup Disposal

Datiscetin Spill Occurs Evacuate Area Ensure Ventilation Don PPE Contain Spill Clean Up Without Dust Wash Area Absorb Moisture Collect Waste in Sealed Container Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for Datiscetin Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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